Cas no 54030-32-9 (4-Hydroxy-3-(hydroxymethyl)benzaldehyde)

• Product Name: 4-Hydroxy-3-(hydroxymethyl)benzaldehyde
• CAS No: 54030-32-9
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00114698
• CID: 374523
• PubChem ID: 40975
• Update Time: 2025-06-08

4-Hydroxy-3-(hydroxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(hydroxymethyl)benzaldehyde
• benzaldehyde, 4-hydroxy-3-(hydroxymethyl)-
• CS-0453503
• Z1198723368
• 54030-32-9
• SCXZNYRQOPBUTM-UHFFFAOYSA-N
• UNII-VS48HCI63J
• VS48HCI63J
• BRN 2251439
• EN300-138017
• Q27291995
• DTXSID10202371
• AKOS006370930
• SCHEMBL4371754
• SS-5147
• Oprea1_353947
• SB84676
• 4-Hydroxy-3-hydroxymethylbenzaldehyde
• 3-(hydroxymethyl)-4-hydroxybenzaldehyde
• Salbutamol Impurity Q
• Salbutamol Impurity Q [EP IMPURITY]
• DTXCID10124862
• G41008
• Salbutamol Sulfate Impurity Q [EP IMPURITY]

• MDL： MFCD00114698
• Inchi： 1S/C8H8O3/c9-4-6-1-2-8(11)7(3-6)5-10/h1-4,10-11H,5H2
• InChI Key： SCXZNYRQOPBUTM-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C=C1CO

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.342
• Boiling Point: 300.9°Cat760mmHg
• Flash Point: 150°C
• Refractive Index: 1.649
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Hydroxy-3-(hydroxymethyl)benzaldehyde

4-Hydroxy-3-(hydroxymethyl)benzaldehyde (CAS No. 54030-32-9): A Versatile Intermediate in Modern Chemical Biology and Medicine

4-Hydroxy-3-(hydroxymethyl)benzaldehyde, identified by its CAS number 54030-32-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This aromatic aldehyde features a unique structural framework that includes both hydroxyl and hydroxymethyl substituents, making it a valuable intermediate in the synthesis of various bioactive molecules. Its dual functionality allows for diverse chemical transformations, which have been extensively explored in recent years, particularly in the development of novel therapeutic agents.

The< strong>4-hydroxy-3-(hydroxymethyl)benzaldehyde molecule is derived from benzaldehyde and possesses a phenolic group adjacent to an aldehyde functionality. This configuration enhances its reactivity, enabling it to participate in a wide range of synthetic pathways. In pharmaceutical chemistry, such compounds are often employed as building blocks for more complex structures, including drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

Recent advancements in synthetic methodologies have highlighted the utility of< strong>4-hydroxy-3-(hydroxymethyl)benzaldehyde in constructing heterocyclic scaffolds. For instance, researchers have leveraged its reactivity to develop derivatives with potential applications in antitumor and antimicrobial therapies. The hydroxymethyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

In the context of drug discovery, the< strong>CAS No. 54030-32-9 compound has been investigated for its role in generating Schiff bases and other imine-containing molecules. These derivatives exhibit interesting biological activities, including antioxidant and anti-inflammatory properties. The hydroxyl and aldehyde groups facilitate condensation reactions with amines and other nucleophiles, yielding products that can be further explored for therapeutic efficacy.

The pharmacological potential of< strong>4-hydroxy-3-(hydroxymethyl)benzaldehyde has also been explored in the treatment of neurodegenerative diseases. Studies suggest that its structural motif can interact with specific biological targets, potentially mitigating neuronal damage caused by oxidative stress and inflammation. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for developing neuroprotective agents.

Moreover, the< strong>CAS No. 54030-32-9 compound has found applications in materials science, particularly in the synthesis of polymers and coatings with enhanced durability and biodegradability. Its aromatic nature contributes to the stability of these materials while the functional groups allow for cross-linking and polymerization processes that improve mechanical properties.

The synthesis of< strong>4-hydroxy-3-(hydroxymethyl)benzaldehyde typically involves the oxidation or functionalization of simpler aromatic precursors. Modern synthetic approaches have focused on greener methodologies, employing catalytic systems that minimize waste and energy consumption. These innovations align with global efforts to promote sustainable chemistry practices.

In conclusion, 4-Hydroxy-3-(hydroxymethyl)benzaldehyde (CAS No. 54030-32-9) represents a cornerstone compound in chemical biology and pharmaceutical research due to its structural versatility and reactivity. Its applications span from drug development to advanced materials, underscoring its importance in both academic and industrial settings. As research continues to uncover new methodologies and applications for this compound, its significance is expected to grow even further.